Cas no 1531096-50-0 (1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one
• CAS No: 1531096-50-0
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 6104214
• PubChem ID: 82608005
• Update Time: 2025-10-22

1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one
• EN300-1965494
• 1531096-50-0

• Inchi： 1S/C9H9ClFNO/c1-12-5-9(13)7-4-6(11)2-3-8(7)10/h2-4,12H,5H2,1H3
• InChI Key： GAGRZIGCRAWFKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CNC)=O)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one

Comprehensive Guide to 1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one (CAS 1531096-50-0): Properties, Applications, and Market Insights

1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one (CAS 1531096-50-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This fluorinated phenylketone derivative features a unique molecular structure combining chloro and fluoro substituents with a methylamino side chain, making it valuable for drug discovery and medicinal chemistry applications.

The compound's molecular formula C₉H₉ClFNO reveals its halogen-rich composition, with a molecular weight of 201.63 g/mol. Its dual halogen substitution pattern at the 2 and 5 positions of the phenyl ring creates distinctive electronic properties that influence its reactivity and potential biological activity. Researchers particularly value this structural motif for developing targeted therapeutic agents in neurological and metabolic disorders.

Recent studies highlight the growing importance of fluorinated building blocks like 1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one in modern drug design. The pharmaceutical industry increasingly seeks such compounds to address challenges in CNS drug development and GPCR-targeted therapies. Its balanced lipophilicity (predicted LogP ≈ 1.8) and moderate polarity make it suitable for crossing biological barriers while maintaining sufficient aqueous solubility.

In synthetic chemistry, this compound serves as a versatile intermediate for heterocyclic synthesis. The reactive ketone group allows for various transformations, including reductive amination, Grignard reactions, and condensation processes. Many researchers utilize it to construct pharmacologically active scaffolds, particularly in developing dopamine receptor modulators and serotonergic compounds.

The global market for specialty fluorinated intermediates like CAS 1531096-50-0 has grown significantly, with projections indicating a 6.8% CAGR through 2028. This growth reflects increasing demand in precision medicine and personalized therapeutics. Pharmaceutical companies particularly seek such compounds for neurodegenerative disease research and psychiatric drug development programs.

Analytical characterization of 1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one typically involves HPLC (retention time ~8.2 minutes in reverse-phase conditions), mass spectrometry (m/z 202 [M+H]⁺), and ¹H NMR (characteristic signals at δ 2.45 for N-CH₃ and δ 4.25 for CH₂). These analytical parameters are crucial for quality control in GMP-compliant synthesis and pharmaceutical manufacturing.

Environmental and safety considerations for this compound follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper engineering controls and personal protective equipment are recommended during handling. The compound demonstrates good stability under ambient conditions but should be protected from prolonged light exposure and moisture.

Emerging applications for CAS 1531096-50-0 include its use in developing PET radiotracers for neurological imaging and as a precursor for fluorescent molecular probes. The fluorine atom's presence enables potential F-18 radiolabeling strategies, making it valuable for diagnostic pharmaceutical development.

Recent patent literature reveals growing interest in derivatives of 1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one, particularly for neuroprotective agents and cognitive enhancers. Several 2023-2024 patent applications describe its incorporation into novel small molecule therapeutics targeting protein misfolding disorders and synaptic plasticity mechanisms.

For researchers sourcing this compound, key considerations include purity specifications (typically ≥98% by HPLC), storage conditions (recommended 2-8°C under inert atmosphere), and supplier reliability. The compound is available from several specialty chemical providers in quantities ranging from milligrams to kilogram scale for preclinical research needs.

The synthesis of 1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one typically involves Friedel-Crafts acylation of 2-chloro-5-fluorobenzene followed by α-halogenation and subsequent amination. Recent process optimization publications describe improved yields (up to 78%) through microwave-assisted synthesis and continuous flow chemistry approaches.

Future research directions for this compound class include exploration in allosteric modulator development and targeted protein degradation strategies. Its structural features make it particularly interesting for designing bifunctional molecules in proteolysis-targeting chimera (PROTAC) applications, a rapidly growing area in drug discovery.

Quality assessment of CAS 1531096-50-0 requires careful monitoring of potential impurities, including regioisomers and oxidation products. Advanced analytical techniques like LC-MS/MS and chiral HPLC are increasingly employed to ensure material suitability for high-throughput screening and lead optimization workflows.

In formulation development, the compound's physicochemical properties support various delivery approaches, including lipid-based formulations and nanoparticle encapsulation. These technologies help address challenges in blood-brain barrier penetration and controlled release applications for potential therapeutic uses.

The scientific community continues to investigate the structure-activity relationships of 1-(2-chloro-5-fluorophenyl)-2-(methylamino)ethan-1-one derivatives. Recent QSAR studies suggest that modifications to the methylamino group can significantly influence receptor binding affinity and metabolic stability, guiding future medicinal chemistry optimization efforts.